Cas no 53135-22-1 (5-Amino-2-methylpyrimidin-4(3H)-one)

5-Amino-2-methylpyrimidin-4(3H)-one is a pyrimidine derivative with significant utility in pharmaceutical and organic synthesis. Its structural features, including the amino and methyl substituents, make it a versatile intermediate for the development of nucleoside analogs and heterocyclic compounds. The compound exhibits favorable reactivity in condensation and substitution reactions, enabling its use in the synthesis of bioactive molecules. Its stability under standard conditions and high purity make it suitable for research and industrial applications. The presence of both amino and carbonyl functional groups allows for further functionalization, enhancing its role in medicinal chemistry and material science.
5-Amino-2-methylpyrimidin-4(3H)-one structure
53135-22-1 structure
Product Name:5-Amino-2-methylpyrimidin-4(3H)-one
CAS No:53135-22-1
MF:C5H7N3O
MW:125.128580331802
MDL:MFCD09864891
CID:56355
PubChem ID:20276784
Update Time:2025-06-09

5-Amino-2-methylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2-methylpyrimidin-4(3H)-one
    • 5-amino-2-methyl-1H-pyrimidin-6-one
    • 5-Amino-2-methyl-4(3H)-pyrimidinone
    • 5-amino-2-methyl-3H-pyrimidin-4-one
    • 5-Amino-4-hydroxy-2-methylpyrimidin
    • 4(1H)-Pyrimidinone,5-amino-2-methyl- (9CI)
    • 5-Amino-2-methyl-4(1H)-pyrimidinone
    • AKOS015892549
    • A829409
    • O11345
    • 53135-22-1
    • SCHEMBL10996697
    • SB55969
    • 1314897-29-4
    • AKOS006331057
    • SB55972
    • 5-amino-2-methylpyrimidin-4(1H)-one
    • FT-0656802
    • EN300-3402196
    • 5-Amino-2-methylpyrimidin-4-ol
    • AS-50210
    • SCHEMBL23461193
    • DTXSID90604536
    • 5-AMINO-2-METHYL-1H-PYRIMIDIN-4-ONE
    • DB-049925
    • MDL： MFCD09864891
    • Inchi： 1S/C5H7N3O/c1-3-7-2-4(6)5(9)8-3/h2H,6H2,1H3,(H,7,8,9)
    • InChI Key： AIFSFPXTFOBDNI-UHFFFAOYSA-N
    • SMILES： O=C1C(=CN=C(C)N1)N

Computed Properties

  • Exact Mass: 125.05900
  • Monoisotopic Mass: 125.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5A^2
  • XLogP3: -1.2

Experimental Properties

  • Density: 1.44
  • Boiling Point: 233.2°Cat760mmHg
  • Flash Point: 94.9°C
  • Refractive Index: 1.651
  • PSA: 71.77000
  • LogP: 0.24170

5-Amino-2-methylpyrimidin-4(3H)-one Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-2-methylpyrimidin-4(3H)-one Pricemore >>

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